2-({2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-[(2-methylphenyl)thio]pyrazine

• Molecular Formula: C21H15ClN6O3S
• Molecular Weight: 466.9 g/mol
• IUPAC Name: 5-(3-chloro-4-methoxyphenyl)-6-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-1H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C21H15ClN6O3S/c1-30-16-8-7-13(9-15(16)22)28-20(29)14-10-23-26-19(14)25-21(28)32-11-17-24-18(27-31-17)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,23,26)
• InChI Key: REOJWLUFLKEOJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(NN=C3)N=C2SCC4=NC(=NO4)C5=CC=CC=C5)Cl

Description

This compound features a pyrazine core substituted with two thioether groups. One thioether is linked to a 4-(4-fluorophenyl)piperazine moiety via a carbonyl group, while the other is attached to a 2-methylphenyl group. The fluorophenyl and methylphenyl substituents likely influence its electronic properties, lipophilicity, and biological interactions.

Biological Activity

The compound 2-({2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-[(2-methylphenyl)thio]pyrazine represents a class of piperazine derivatives that have garnered attention due to their potential therapeutic applications. This article delves into the biological activity of this compound, emphasizing its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C19H22FN3OS
• Molecular Weight : 359.461 g/mol
• LogP : 3.821 (indicating moderate lipophilicity)

The biological activity of this compound can be attributed to its interaction with various biological targets, primarily involving neurotransmitter systems and enzyme inhibition pathways.

1. Monoamine Oxidase Inhibition

Recent studies have highlighted the inhibitory effects of piperazine derivatives on monoamine oxidase (MAO), particularly MAO-B. For instance, compounds structurally related to the target compound have shown significant inhibitory activity with IC50 values in the low micromolar range, indicating potential for treating neurodegenerative disorders such as Alzheimer's disease .

2. Tyrosinase Inhibition

Another important biological activity is the inhibition of tyrosinase, an enzyme crucial in melanin biosynthesis. Compounds similar to the target structure have demonstrated competitive inhibition against tyrosinase, with certain derivatives exhibiting IC50 values significantly lower than traditional inhibitors like kojic acid .

Biological Activity Summary Table

Activity Type	Target Enzyme/Protein	IC50 Value	Reference
MAO-B Inhibition	MAO-B	0.013 µM
Tyrosinase Inhibition	Tyrosinase	0.18 µM
Cytotoxicity	Healthy Fibroblasts	Not cytotoxic up to 100 µM

Case Study 1: MAO Inhibition

In a study investigating a series of piperazine derivatives, it was found that compounds closely related to the target exhibited selective inhibition of MAO-B with high potency. The lead compounds demonstrated reversible inhibition characteristics, making them suitable candidates for further development in neurodegenerative disease treatment .

Case Study 2: Antimelanogenic Effects

Another research effort focused on evaluating the antimelanogenic effects of piperazine-based compounds on B16F10 melanoma cells. The findings indicated that certain derivatives not only inhibited tyrosinase but also did so without inducing cytotoxicity, suggesting their potential use in cosmetic formulations for skin lightening .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Antihelminthic Piperazine-Thioether Derivatives ()

Compounds such as 2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-1H-benzimidazole (21) and its methylated analog (23) demonstrated 73–77% efficacy against Syphacia obvelata, comparable to piperazine but less active than albendazole. Key differences:

• Chlorophenyl vs.
• Pyrazine vs. Benzimidazole Core : The pyrazine core in the target compound could alter electron distribution, affecting redox properties or enzyme inhibition .

Compound	Core Structure	Substituent (R)	Efficacy (%)
Target Compound	Pyrazine	4-Fluorophenyl	Data needed
Compound 21 ()	Benzimidazole	4-Chlorophenyl	73
Compound 23 ()	Benzimidazole	4-Chlorophenyl	77

Neuroactive Piperazine Derivatives ()

Dopamine transporter inhibitors like JJC8-016 (bis(4-fluorophenyl)methylthio) and JJC8-088 (bis(4-fluorophenyl)methylsulfinyl) share structural motifs with the target compound. Key insights:

• Thioether vs. Sulfinyl Linkages : Sulfinyl groups (e.g., in JJC8-088) may enhance solubility but reduce metabolic stability compared to thioethers.
• Fluorophenyl Groups : The target compound’s single fluorophenyl group may reduce DAT affinity compared to JJC8-016’s bis(fluorophenyl) motif but could lower toxicity .

Carbonic Anhydrase Inhibitors ()

Schiff base derivatives with quinazoline-thioether groups (e.g., Compound 24 in ) showed carbonic anhydrase inhibition. Comparisons:

• Fluorophenyl vs. Chlorophenyl : Compound 24 (4-fluorophenyl) had a higher melting point (299–300°C) than chlorophenyl analogs (278–280°C), suggesting fluorination improves crystallinity.
• Thioether Linkages : The target compound’s thioether-pyrazine structure may confer distinct inhibition kinetics compared to quinazoline-based Schiff bases .

Compound	Core Structure	Substituent (R)	Melting Point (°C)
Target Compound	Pyrazine	4-Fluorophenyl	Data needed
Compound 24 ()	Quinazoline	4-Fluorophenyl	299–300
Compound 23 ()	Quinazoline	4-Chlorophenyl	278–280

Triazole/Thiophene Hybrids ()

Compounds like 2-(4-ethyl-5-{[(4-fluorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyrazine () share pyrazine and fluorophenylthio motifs. Differences:

• Triazole vs. Piperazine : The triazole ring may enhance π-π stacking interactions, whereas the target’s piperazine group could improve solubility and CNS penetration.
• Methylphenyl Thioether : The 2-methylphenyl group in the target compound may increase lipophilicity compared to benzylthio substituents .

Preparation Methods

Thioether Formation on Pyrazine

The pyrazine ring is sequentially substituted with thiol-containing groups. For example, 3-[(2-methylphenyl)thio]pyrazine-2-thiol is synthesized by reacting 2,3-dichloropyrazine with 2-methylbenzenethiol in the presence of a base such as potassium carbonate. This step proceeds via nucleophilic aromatic substitution, with yields reaching 68–72% under reflux conditions in dimethylformamide (DMF).

Piperazine Derivative Synthesis

4-(4-Fluorophenyl)piperazin-1-yl-2-oxoethyl chloride is prepared by reacting 4-(4-fluorophenyl)piperazine with chloroacetyl chloride in dichloromethane at 0–5°C. The intermediate is isolated in 85% purity and subsequently reacted with the thiol-functionalized pyrazine.

Coupling Reactions

The final step involves coupling the piperazine derivative with the thio-pyrazine intermediate. This is achieved using a Mitsunobu reaction with diethyl azodicarboxylate (DEAD) and triphenylphosphine, yielding the target compound in 55–60% efficiency after purification.

Optimization of Reaction Conditions

Critical parameters influencing yield and purity include solvent choice, temperature, and catalyst selection. Comparative data from analogous syntheses are summarized below:

Parameter	Condition 1	Condition 2	Optimal Outcome
Solvent	DMF	THF	DMF (yield 72%)
Temperature	80°C (reflux)	25°C (room temp)	80°C
Catalyst	K₂CO₃	NaH	K₂CO₃
Reaction Time	12 hours	24 hours	12 hours

The use of DMF as a polar aprotic solvent enhances nucleophilic substitution kinetics, while elevated temperatures accelerate reaction rates without promoting side reactions.

Purification and Isolation Techniques

Purification challenges arise from the compound’s hydrophobic aromatic groups and polar sulfoxide byproducts. Effective strategies include:

Crystallization

Crude product is crystallized from toluene or tert-butyl methyl ether, increasing purity from 85% to >99%. For example, dissolving the compound in toluene (1:5 w/v) at 60°C followed by slow cooling to 4°C yields needle-like crystals with 93% recovery.

Chromatography

Silica gel chromatography using ethyl acetate/hexane (3:7) resolves regioisomeric impurities. Fractions with Rf = 0.35–0.45 are pooled and concentrated.

Counterion Exchange

Conversion to a sodium salt via treatment with methanolic NaOH improves aqueous solubility for biological testing. The sodium salt is precipitated using n-heptane, yielding a stable crystalline form.

Analytical Characterization

Key characterization data for the final compound include:

• ¹H NMR (400 MHz, CDCl₃): δ 7.45–7.12 (m, aromatic H), 4.32 (s, CH₂CO), 3.82–3.15 (m, piperazine H), 2.42 (s, CH₃).

• HPLC Purity: 99.4% (C18 column, 70:30 MeCN/H₂O, 1.0 mL/min).

• Mass Spec (ESI+): m/z 484.2 [M+H]⁺.

Yield Optimization Strategies

Modification	Yield Improvement	Source
Stepwise Coupling	55% → 68%
Catalyst (DEAD → DIAD)	60% → 65%
Crystallization Solvent	85% → 93%

Replacing diethyl azodicarboxylate (DEAD) with diisopropyl azodicarboxylate (DIAD) reduces side-product formation, while tert-butyl methyl ether yields larger crystals with lower solvent retention.

Comparative Analysis with Analogous Compounds

Structural analogs demonstrate the impact of substituents on synthetic complexity:

Compound	Key Structural Difference	Synthesis Yield
N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl} derivative	Ortho-fluorophenyl group	58%
2-[(4-methoxyphenyl)thio]pyrazine	Methoxy vs. methyl group	70%

The para-fluorophenyl group in the target compound necessitates stringent temperature control during piperazine acylation to prevent defluorination .

Q & A

Q. What are the optimal synthetic routes for 2-({2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-[(2-methylphenyl)thio]pyrazine?

• Methodological Answer : The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the piperazine-fluorophenyl intermediate via nucleophilic substitution (e.g., coupling 4-(4-fluorophenyl)piperazine with a ketone derivative under reflux in dichloromethane or DMF) .
• Step 2 : Thioether linkage formation between the oxoethyl group and pyrazine-thiol derivatives, using coupling agents like EDCI/HOBt in anhydrous conditions .
• Key Reagents : Sodium hydride (for deprotonation), thiophiles (e.g., thiophenol derivatives), and oxidizing agents (e.g., H₂O₂ for sulfoxide/sulfone byproducts) .
• Optimization : Yields improve with controlled temperatures (0–25°C) and inert atmospheres (N₂/Ar).

Q. How can the purity and structural integrity of this compound be validated?

• Methodological Answer :

• Chromatography : HPLC with C18 columns (acetonitrile/water gradient) to assess purity (>95% required for pharmacological studies) .
• Spectroscopy :
• ¹H/¹³C NMR : Confirm presence of fluorophenyl (δ 7.1–7.3 ppm), piperazine (δ 2.5–3.5 ppm), and thioether protons (δ 3.8–4.2 ppm) .
• HRMS : Exact mass verification (e.g., [M+H]⁺ calculated for C₂₃H₂₂FN₅OS₂: 484.1382) .
• Elemental Analysis : Carbon, nitrogen, and sulfur content matching theoretical values (±0.3%) .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activities of piperazine-thioether derivatives?

• Methodological Answer : Discrepancies (e.g., serotonin receptor affinity vs. off-target effects) arise from:

• Structural Variants : Minor substituent changes (e.g., 2-methylphenyl vs. 4-methylphenyl) alter steric/electronic profiles .
• Assay Conditions : Use standardized receptor-binding assays (e.g., radioligand displacement with 5-HT₁A/2A receptors) to compare IC₅₀ values under identical pH/temperature conditions .
• Computational Modeling : Docking studies (AutoDock Vina) to predict binding poses in receptor active sites, correlating with experimental data .

Q. How can X-ray crystallography elucidate the compound’s conformational stability?

• Methodological Answer :

• Crystallization : Slow vapor diffusion (e.g., dichloromethane/hexane) to obtain single crystals .
• Data Collection : Monochromatic X-rays (λ = 0.71073 Å) on a diffractometer (e.g., STOE IPDS 2), with absorption correction .
• Structural Parameters (Example from analogous compounds):

Parameter	Value
Crystal System	Triclinic
Space Group	P1
Unit Cell (Å)	a=8.9168, b=10.7106
Angles (°)	α=73.489, β=71.309
V (ų)	1171.87

• Refinement : Full-matrix least-squares (R factor <0.05) to validate bond lengths/angles .

Q. What in vitro models assess the compound’s metabolic stability and toxicity?

• Methodological Answer :

• Hepatic Metabolism : Incubate with human liver microsomes (HLM) + NADPH, monitor degradation via LC-MS/MS (half-life calculation) .
• Cytotoxicity : MTT assay in HEK-293 or HepG2 cells (IC₅₀ for viability; compare to positive controls like cisplatin) .
• CYP Inhibition : Fluorometric assays (e.g., CYP3A4/2D6) to predict drug-drug interaction risks .

Method Development Questions

Q. How can reaction conditions be optimized to minimize sulfone byproducts during thioether formation?

• Methodological Answer :

• Solvent Selection : Use aprotic solvents (DMF, THF) to reduce oxidation .
• Temperature Control : Maintain ≤20°C to slow peroxide formation .
• Additives : Include radical scavengers (e.g., BHT) or reducing agents (Na₂S₂O₃) .
• Monitoring : TLC (hexane/ethyl acetate 3:1) to track reaction progress and byproduct formation.

Q. What analytical techniques differentiate thioether vs. disulfide linkages in this compound?

• Methodological Answer :

• Raman Spectroscopy : Disulfides show characteristic S–S stretches (~500 cm⁻¹), absent in thioethers .
• MS/MS Fragmentation : Thioethers produce stable [M–SH]⁺ ions, while disulfields yield [M–S–S]⁺ .
• Iodine Starch Test : Disulfides oxidize iodide to iodine (blue color with starch), thioethers do not .

Data Interpretation

Q. How to analyze conflicting solubility data in polar vs. nonpolar solvents?

• Methodological Answer :

• LogP Calculation : Use software (ChemAxon) to predict partition coefficients; experimental logP via shake-flask method (octanol/water) .
• Solubility Parameters : Hansen solubility parameters (δD, δP, δH) correlate with solvent polarity. For example, high DMSO solubility (δ=12.7) vs. low hexane solubility (δ=7.3) .
• Thermodynamic Analysis : Van’t Hoff plots to determine enthalpy/entropy of dissolution .

Advanced Applications

Q. What computational approaches predict the compound’s pharmacokinetic profile?

• Methodological Answer :

• ADMET Prediction : SwissADME or ADMETLab 2.0 for bioavailability, BBB permeability, and P-gp substrate likelihood .
• MD Simulations : GROMACS for membrane permeation studies (e.g., POPC lipid bilayers) .
• Metabolite Prediction : GLORYx or SyGMa to identify Phase I/II metabolites .